2-fluoro-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 2-fluoro-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C10H8FN3OS/c1-6-13-14-10(16-6)12-9(15)7-4-2-3-5-8(7)11/h2-5H,1H3,(H,12,14,15)
• InChI Key: VOCGBNQZWSARTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)C2=CC=CC=C2F
• Molecular Formula: C10H8FN3OS
• Molecular Weight: 237.26 g/mol

Description

2-fluoro-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

2-fluoro-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has been studied for its potential applications in various fields of scientific research. It has been reported to have anticancer, antimicrobial, and anti-inflammatory properties. In addition, it has been studied for its potential use as a fluorescent probe for the detection of metal ions.

Mechanism of Action

The exact mechanism of action of 2-fluoro-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is not fully understood. However, it has been suggested that the compound may exert its anticancer and antimicrobial effects through the inhibition of certain enzymes or proteins involved in cell growth and division.
Biochemical and Physiological Effects:
Studies have shown that this compound has a low toxicity profile and does not cause significant adverse effects on normal cells. It has been reported to induce apoptosis (programmed cell death) in cancer cells and inhibit the growth of various bacterial and fungal strains. In addition, it has been shown to reduce the production of pro-inflammatory cytokines in vitro.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-fluoro-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide in lab experiments is its low toxicity profile, which makes it a safe compound to work with. In addition, its potential applications in various fields of research make it a versatile tool for scientists. However, its limited solubility in water may pose a challenge in certain experimental setups.

Future Directions

There are several future directions for research on 2-fluoro-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another direction is the exploration of its potential applications in other fields of research, such as material science and environmental chemistry. Furthermore, the elucidation of its exact mechanism of action and the identification of its molecular targets could provide valuable insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-fluoro-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide involves the reaction of 2-fluoro-4-nitrobenzoic acid with thiosemicarbazide in the presence of a reducing agent such as sodium dithionite. The resulting product is then treated with acetic anhydride to obtain the final compound. This method has been reported to yield high purity and good yields of the compound.